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Compound of Interest

Compound Name: PKM2-IN-9

Cat. No.: B10805913

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, synthesis, and biological
evaluation of PKM2-IN-9, a potent inhibitor of Pyruvate Kinase M2 (PKM2). This document is
intended for researchers, scientists, and drug development professionals interested in the
therapeutic potential of targeting cancer metabolism.

Introduction to PKM2 as a Therapeutic Target

Pyruvate kinase M2 (PKM2) is a key enzyme in the glycolytic pathway, which is responsible for
the conversion of glucose to pyruvate and the production of ATP.[1] In contrast to its isoform
PKM1, which is found in most normal differentiated tissues, PKM2 is highly expressed in
cancer cells.[2] This differential expression makes PKM2 an attractive target for cancer therapy.
PKM2 can exist in a highly active tetrameric form and a less active dimeric form.[3] In cancer
cells, the dimeric form is predominant, leading to a metabolic shift known as the Warburg effect,
where cancer cells favor glycolysis over oxidative phosphorylation, even in the presence of
oxygen.[3] This metabolic reprogramming provides cancer cells with the necessary building
blocks for rapid proliferation.[2] Therefore, inhibiting PKM2 is a promising strategy to disrupt
cancer cell metabolism and induce cell death.

Discovery of PKM2-IN-9

PKM2-IN-9, also referred to as compound C1, was identified through a screening campaign for
potent and selective inhibitors of PKM2. While the initial discovery and synthesis of the broader
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class of compounds to which PKM2-IN-9 belongs have been detailed, the specific designation

"PKM2-IN-9" is primarily used by commercial vendors. The seminal work by Ning et al. (2017)

describes the discovery of novel naphthoquinone derivatives as inhibitors of PKM2, with one of
the potent compounds from this series being identified as compound 3k, which corresponds to

the commercially available PKM2-IN-9.

Synthesis of PKM2-IN-9

The synthesis of PKM2-IN-9 is a multi-step process. The general synthetic scheme is outlined
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Discovery and Synthesis of PKM2-IN-9: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10805913#pkm2-in-9-discovery-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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